Cas no 242458-31-7 (2-Tridecanoylpyridine)

• Product Name: 2-Tridecanoylpyridine
• CAS No: 242458-31-7
• MF: C₁₈H₂₉NO
• MW: 275.428965330124
• CID: 912962
• PubChem ID: 24723548
• Update Time: 2025-04-19

2-Tridecanoylpyridine Chemical and Physical Properties

Names and Identifiers

• LogP
• 1-pyridin-2-yltridecan-1-one
• 2-Tridecanoylpyridine
• DTXSID90641986
• DB-203549
• 242458-31-7
• MFCD07699190
• 1-(2-pyridyl)tridecan-1-one
• AKOS012719090
• 1-(PYRIDIN-2-YL)TRIDECAN-1-ONE

• MDL： MFCD07699190
• Inchi： 1S/C18H29NO/c1-2-3-4-5-6-7-8-9-10-11-15-18(20)17-14-12-13-16-19-17/h12-14,16H,2-11,15H2,1H3
• InChI Key： WULLBZVBTURUNX-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CN=1)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 275.22507
• Monoisotopic Mass: 275.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 12
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96